6-Ethyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

• IUPAC Name: 6-ethyl-4-methyl-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C9H10N2O/c1-3-7-4-6(2)8(5-10)9(12)11-7/h4H,3H2,1-2H3,(H,11,12)
• InChI Key: GBJJCHNGYXMIRH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C(=O)N1)C#N)C
• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• CAS No.: 91487-37-5

Description

6-Ethyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is a heterocyclic compound with a pyridine ring structure

Scientific Research Applications

6-Ethyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

Mode of Action

It’s worth noting that related compounds are often reactive arylamines that undergo condensation and coupling reactions .

Result of Action

It’s known that similar compounds react with diazonium salts to form diazonium compounds, which are used in the production of dyes, photographic chemicals, and fungicides .

Biochemical Analysis

Biochemical Properties

6-Ethyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile plays a significant role in biochemical reactions due to its reactive nature. It interacts with enzymes, proteins, and other biomolecules through condensation and coupling reactions . For instance, it reacts with diazonium salts to form diazonium compounds, which are used in the production of dyes, photographic chemicals, and fungicides . These interactions highlight the compound’s versatility in biochemical processes.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to inhibit the growth of several cancer cell lines, including lung, colon, brain, melanoma, kidney, and breast cancer cells . This inhibition is likely due to its impact on cell signaling pathways, gene expression, and cellular metabolism, making it a potential candidate for anticancer therapies .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time The compound is thermally stable and has a high boiling point, indicating its stability under various conditions

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as anticancer activity, while higher doses could lead to toxic or adverse effects . Understanding the dosage thresholds is essential for its potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Ethyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile typically involves the condensation of ethyl cyanoacetate with acetoacetanilide in the presence of a base such as sodium ethoxide . The reaction proceeds through the formation of an intermediate, which undergoes cyclization to yield the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

6-Ethyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile undergoes various chemical reactions, including:

Condensation Reactions: It can react with diazonium salts to form diazonium compounds, which are used in the production of dyes and photographic chemicals.

Coupling Reactions: It participates in coupling reactions to form complex organic molecules.

Substitution Reactions: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include diazonium salts, bases like sodium ethoxide, and solvents such as ethanol. Reaction conditions often involve controlled temperatures and pH to ensure the desired product formation.

Major Products Formed

The major products formed from these reactions include various derivatives of pyridine, which have applications in the synthesis of dyes, pigments, and other organic compounds.

Comparison with Similar Compounds

Similar Compounds

1-Ethyl-6-hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile: This compound is similar in structure but has a hydroxyl group at the 6-position.

Ethyl 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate: Another similar compound with a carboxylate group instead of a nitrile group.

Uniqueness

6-Ethyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is unique due to its specific substitution pattern, which imparts distinct reactivity and properties compared to its analogs. This makes it valuable in specific synthetic applications and research studies.

Synthesis routes and methods

Procedure details

To a solution of t-BuOK (17.2 g, 153 mmol) and cyanoacetamide (13 g, 153 mmol) in CH3CN (225 mL) was added (3E)-3-hexen-2-one (15 g, 153 mmol) at room temperature under N2 atmosphere. The reaction mixture was stirred for 30 min. To the reaction mixture was added additional t-BuOK (51.4 g), and the N2 was displaced by oxygen. After stirring for 1 h without external cooling, the mixture was diluted with 4 N HCl, which was added slowly and with good stirring. The mixture was filtered, washed with EtOH, dried to give 6-ethyl-4-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (5 g, 21%). 1H NMR (400 MHz, DMSO-d6) δ 12.33 (br. s., 1H), 6.18 (s, 1H), 2.45 (q, 2H), 2.30 (s, 3H), 1.11 (t, 3H).